Cas no 49629-12-1 (3-Pyrazolidinone,1-acetyl-5,5-dimethyl-)
49629-12-1 structure
Product Name:3-Pyrazolidinone,1-acetyl-5,5-dimethyl-
CAS No:49629-12-1
MF:C7H12N2O2
MW:156.182381629944
CID:325624
PubChem ID:24974355
Update Time:2025-04-19
3-Pyrazolidinone,1-acetyl-5,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrazolidinone,1-acetyl-5,5-dimethyl-
- 1-acetyl-5,5-dimethylpyrazolidin-3-one
- 1-acetyl-5,5-dimethyl-3-pyrazolidinone
- 49629-12-1
-
- Inchi: 1S/C7H12N2O2/c1-5(10)9-7(2,3)4-6(11)8-9/h4H2,1-3H3,(H,8,11)
- InChI Key: FFSIUCPUOGNPCN-UHFFFAOYSA-N
- SMILES: O=C1CC(C)(C)N(C(C)=O)N1
Computed Properties
- Exact Mass: 156.089877630g/mol
- Monoisotopic Mass: 156.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 49.4Ų
3-Pyrazolidinone,1-acetyl-5,5-dimethyl- Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
49629-12-1 (3-Pyrazolidinone,1-acetyl-5,5-dimethyl-) Related Products
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